Ethyl 4-nitrophenyl carbonate
Cat. No. B2695824
M. Wt: 211.173
InChI Key: OFJLSOXXIMLDDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:23][CH2:24][O:25][C:26](=[O:27])[CH3:28].[Cl:11][C:12](=[O:13])[O:14][CH2:15][CH3:16].[Cl:29][CH2:30][Cl:31].[OH:1][c:2]1[cH:3][cH:4][c:5]([N+:8]([O-:9])=[O:10])[cH:6][cH:7]1.[cH:17]1[cH:18][cH:19][n:20][cH:21][cH:22]1>>[O:1]([c:2]1[cH:3][cH:4][c:5]([N+:8]([O-:9])=[O:10])[cH:6][cH:7]1)[C:12](=[O:13])[O:14][CH2:15][CH3:16]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCOC(C)=O
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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CCOC(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
O=[N+]([O-])c1ccc(O)cc1
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
c1ccncc1
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Outcomes
Product
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Name
|
|
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Type
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product
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Smiles
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CCOC(=O)Oc1ccc([N+](=O)[O-])cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
